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  4. Methyl 2-[[2-(1-phenyltetrazol-5-yl)sulfanylacetyl]amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate
Methyl 2-[[2-(1-phenyltetrazol-5-yl)sulfanylacetyl]amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate Methyl 2-[[2-(1-phenyltetrazol-5-yl)sulfanylacetyl]amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate
Brand Name: Vulcanchem
CAS No.: 379247-28-6
VCID: VC0382736
InChI: InChI=1S/C20H21N5O3S2/c1-28-19(27)17-14-10-6-3-7-11-15(14)30-18(17)21-16(26)12-29-20-22-23-24-25(20)13-8-4-2-5-9-13/h2,4-5,8-9H,3,6-7,10-12H2,1H3,(H,21,26)
SMILES: COC(=O)C1=C(SC2=C1CCCCC2)NC(=O)CSC3=NN=NN3C4=CC=CC=C4
Molecular Formula: C20H21N5O3S2
Molecular Weight: 443.5g/mol

Methyl 2-[[2-(1-phenyltetrazol-5-yl)sulfanylacetyl]amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate

CAS No.: 379247-28-6

Main Products

VCID: VC0382736

Molecular Formula: C20H21N5O3S2

Molecular Weight: 443.5g/mol

Methyl 2-[[2-(1-phenyltetrazol-5-yl)sulfanylacetyl]amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate - 379247-28-6

CAS No. 379247-28-6
Product Name Methyl 2-[[2-(1-phenyltetrazol-5-yl)sulfanylacetyl]amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate
Molecular Formula C20H21N5O3S2
Molecular Weight 443.5g/mol
IUPAC Name methyl 2-[[2-(1-phenyltetrazol-5-yl)sulfanylacetyl]amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate
Standard InChI InChI=1S/C20H21N5O3S2/c1-28-19(27)17-14-10-6-3-7-11-15(14)30-18(17)21-16(26)12-29-20-22-23-24-25(20)13-8-4-2-5-9-13/h2,4-5,8-9H,3,6-7,10-12H2,1H3,(H,21,26)
Standard InChIKey HAAXXNDDYAGXFW-UHFFFAOYSA-N
SMILES COC(=O)C1=C(SC2=C1CCCCC2)NC(=O)CSC3=NN=NN3C4=CC=CC=C4
Canonical SMILES COC(=O)C1=C(SC2=C1CCCCC2)NC(=O)CSC3=NN=NN3C4=CC=CC=C4
PubChem Compound 2384099
Last Modified Nov 11 2021
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